Cas no 921886-50-2 (N-benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide)

• Product Name: N-benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• CAS No: 921886-50-2
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 5920579
• PubChem ID: 27558427
• Update Time: 2025-10-29

N-benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetamide, 2-[[(3-chlorophenyl)methyl]thio]-5-(hydroxymethyl)-N-(phenylmethyl)-
• F2258-0846
• N-benzyl-2-(2-((3-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• AKOS004975342
• 921886-50-2
• N-benzyl-2-(2-{[(3-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• N-benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• Inchi： 1S/C20H20ClN3O2S/c21-17-8-4-7-16(9-17)14-27-20-23-11-18(13-25)24(20)12-19(26)22-10-15-5-2-1-3-6-15/h1-9,11,25H,10,12-14H2,(H,22,26)
• InChI Key： AVWSZWRZQIFAKU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(Cl)=C2)N(CC(NCC2=CC=CC=C2)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.96±0.10(Predicted)

Additional information on N-benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

N-Benzyl-2-(2-{(3-Chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide: A Comprehensive Overview

N-Benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide, commonly referred to by its CAS number CAS 921886-50-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of N-Benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is characterized by a benzene ring, an imidazole moiety, and a methylsulfanyl group. These structural elements contribute to its pharmacokinetic properties and bioavailability. The presence of the hydroxymethyl group at the 5-position of the imidazole ring adds to its chemical versatility, enabling interactions with various biological targets.

Recent advancements in synthetic chemistry have led to improved methods for the synthesis of CAS 921886-50-2. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The use of microwave-assisted synthesis and catalytic techniques has further streamlined the process, reducing production time and costs.

Biological studies have revealed that N-Benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide exhibits potent activity against several disease models. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies indicate that this compound may possess anticancer properties by targeting specific oncogenic pathways.

The pharmacokinetic profile of CAS 921886-50-2 has been extensively studied, revealing favorable absorption and distribution characteristics. Its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system disorders. However, further research is required to fully understand its metabolism and excretion pathways in vivo.

In terms of applications, N-Benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide has shown potential in drug delivery systems. Its structural flexibility allows for conjugation with other molecules, enhancing drug targeting and efficacy. This property is particularly valuable in the development of nanomedicines and targeted therapies.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of CAS 921886-50-2's therapeutic potential. Clinical trials are currently underway to evaluate its safety and efficacy in treating chronic inflammatory diseases and certain types of cancers. These trials are expected to provide critical insights into its translational medicine applications.

In conclusion, N-Benzyl-2-(2-{(3-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS 921886-50-) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents. Continued research will undoubtedly unlock further applications, solidifying its role in modern medicine.